10-[2-(morpholin-4-yl)ethyl]-12-phenyl-10,12-dihydro-11H-benzo[5,6]chromeno[2,3-d]pyrimidin-11-imine

• Molecular Formula: C27H26N4O2
• Molecular Weight: 438.5 g/mol
• IUPAC Name: 15-(2-morpholin-4-ylethyl)-18-phenyl-11-oxa-13,15-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12(17),13-heptaen-16-imine
• InChI: InChI=1S/C27H26N4O2/c28-26-25-23(20-7-2-1-3-8-20)24-21-9-5-4-6-19(21)10-11-22(24)33-27(25)29-18-31(26)13-12-30-14-16-32-17-15-30/h1-11,18,23,28H,12-17H2
• InChI Key: JQHNFXIODXZHQN-UHFFFAOYSA-N
• SMILES: C1COCCN1CCN2C=NC3=C(C2=N)C(C4=C(O3)C=CC5=CC=CC=C54)C6=CC=CC=C6

Description

LSM-18434 is an organic heterotricyclic compound and an organooxygen compound.

Scientific Research Applications

Antibacterial Activity

Some derivatives of benzo[5,6]chromeno[2,3-d]pyrimidine, including structures similar to the compound , have been synthesized and tested for their antibacterial properties. These compounds have shown potent antibacterial activity against both gram-positive and gram-negative bacterial species, with one derivative demonstrating greater activity against gram-negative species than ciprofloxacin and amoxicillin (Ameli et al., 2017).

Synthesis Techniques

The compound belongs to a class of chromeno[2,3-d]pyrimidinone derivatives, which have been synthesized using methods such as microwave-assisted synthesis. This technique offers advantages like ease of process, cost-effectiveness, and time efficiency (Chaker et al., 2017).

Antiproliferative Activity

Research has shown that benzochromenopyrimidines, closely related to the compound , exhibit antiproliferative activity against colorectal cancer cell lines. Specific derivatives have shown potent inhibitory activity against human LoVo and HCT-116 cancer cells (Choura et al., 2022).

Synthetic Utility in Chemistry

Derivatives of the compound have been synthesized for various chemical applications, demonstrating their utility in creating a range of functionalized chromenes and related heterocycles (Azab & Latif, 2012).

In Vitro Antitubercular and Antimicrobial Activities

Certain pyrimidine derivatives, including structures analogous to the compound , have been synthesized and evaluated for their antitubercular and antimicrobial activities. These compounds showed pronounced activities against various bacterial strains, including Mycobacterium tuberculosis (Kamdar et al., 2011).

Potential in Alzheimer's Disease Therapy

Racemic benzochromenopyrimidinimines, closely related to the compound , have been assessed as potential therapeutic agents for Alzheimer's Disease. They were evaluated as antioxidants, cholinesterase inhibitors, and β-amyloid (Aβ1−42) aggregation inhibitors (Dgachi et al., 2016).